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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of Arachidyl Laurate

Chemical Identification
Arachidyl laurate, also known as icosyl dodecanoate, is a wax ester.[1] It is the ester of

arachidyl alcohol (1-eicosanol) and lauric acid (dodecanoic acid). Primarily utilized in research

and the cosmetics industry, it serves as a reference compound in the analysis of wax esters.[2]

[3]

Identifier Value Reference

Chemical Name Arachidyl Laurate [4]

IUPAC Name Icosyl dodecanoate [5]

CAS Number 36617-18-2

Molecular Formula C₃₂H₆₄O₂

Synonyms

Eicosyl dodecanoate,

Arachidyl dodecanoate, Lauric

acid arachidyl ester

Physicochemical Properties
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Arachidyl laurate is a solid at room temperature. Its properties are characterized by a high

molecular weight and low volatility.

Property Value Reference

Molecular Weight 480.85 g/mol

Appearance Solid

Boiling Point 507°C at 760 mmHg

Flash Point 269.7°C

Density 0.858 g/cm³

Vapor Pressure 2.12E-10 mmHg at 25°C

LogP (Octanol/Water Partition

Coeff.)
11.49 - 15.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Hazard Identification and Safety
A specific GHS classification for arachidyl laurate is not readily available. However, based on

data for similar long-chain fatty acid esters like lauryl laurate, it is not expected to be classified

as a hazardous substance. The primary risks are associated with handling the substance in

molten form or as a dust.

Eye Contact: May cause mild, reversible eye irritation. The component lauric acid can cause

serious eye damage, warranting caution.

Skin Contact: Not expected to be a skin irritant. Contact with the molten substance may

cause thermal burns.

Inhalation: Vapors and fumes from the molten material may cause respiratory irritation.

Ingestion: Not considered acutely toxic if ingested.
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First Aid Measures
Standard first aid protocols should be followed in the event of exposure.

Exposure Route First Aid Protocol Reference

Inhalation

If respiratory symptoms

develop from fumes of molten

material, move the victim to

fresh air. If symptoms persist,

seek medical attention.

Skin Contact

For contact with molten

material, do not remove the

solidified material. Flush or

immerse the affected area in

cold water. Seek medical

attention.

Eye Contact

Flush eyes immediately with

large amounts of water for at

least 15 minutes, holding

eyelids open. Get immediate

medical attention.

Ingestion

If molten material is swallowed,

seek immediate medical

attention. Solid material is not

acutely toxic.

Handling, Storage, and Disposal
Proper laboratory and industrial hygiene practices are essential for safe handling.

Handling: Use personal protective equipment (PPE), including safety glasses and gloves.

When handling molten material, thermal protective equipment is necessary. Ensure

adequate ventilation to avoid inhaling fumes.
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Storage: Store in a cool, dry, well-ventilated area in tightly closed containers. Recommended

storage temperatures can range from room temperature to -20°C for long-term preservation

of high-purity samples.

Disposal: Dispose of the material in accordance with local, state, and federal regulations.

Toxicological Information
Direct toxicological data for arachidyl laurate is limited. Information is inferred from studies on

related fatty acid esters. Generally, these compounds exhibit low toxicity.

Toxicity Data Value / Observation Compound Tested Reference

Acute Oral Toxicity
Expected to be > 5

g/kg
Lauryl Laurate

Acute Dermal Toxicity
Expected to be > 2

g/kg
Lauryl Laurate

Irritation

A low-grade irritant

response was seen in

animals after inhaling

an aerosol containing

10% of the substance.

Glyceryl Laurate

Sensitization

Generally not irritating

or sensitizing at

current exposure

levels.

Aryl Alkyl Alcohol

Simple Acid Ester

Derivatives

Carcinogenicity
No data available for

arachidyl laurate.
N/A

Mutagenicity

Not mutagenic in

bacterial or in vitro

mammalian cell

systems.

Aryl Alkyl Alcohol

Simple Acid Ester

Derivatives

Experimental Protocols & Workflows
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Specific experimental protocols for arachidyl laurate were not detailed in the surveyed

literature. However, a general workflow for the safe handling and initial safety assessment of a

solid chemical substance like arachidyl laurate can be logically structured.
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Preparation & Handling

Experimental Use

Cleanup & Disposal

Emergency Response

Review MSDS & Identify Hazards
(e.g., Molten State, Dust)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles)

Ensure Adequate Ventilation

Weigh Solid Material

Heating Protocol (If Applicable)
Monitor Temperature

Perform Experiment

Allow Molten Material to Cool

Exposure Event?

Decontaminate Glassware & Surfaces

Dispose of Waste
(Follow Local Regulations)

No

Follow First Aid Protocols
(See Table 4.0)

Yes

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for safe handling and emergency response for arachidyl laurate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1598217?utm_src=pdf-body-img
https://www.benchchem.com/product/b1598217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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